Cas no 1396746-22-7 (3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole)

• Product Name: 3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole
• CAS No: 1396746-22-7
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 5364388
• Update Time: 2025-05-20

3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• [4-[[(2-Furanylmethyl)thio]methyl]-1-piperidinyl]-1H-indol-3-ylmethanone
• 3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole

• Inchi： 1S/C20H22N2O2S/c23-20(18-12-21-19-6-2-1-5-17(18)19)22-9-7-15(8-10-22)13-25-14-16-4-3-11-24-16/h1-6,11-12,15,21H,7-10,13-14H2
• InChI Key： WFCJBJSGXZINGE-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSCC2=CC=CO2)CC1)(C1C2=C(NC=1)C=CC=C2)=O

Experimental Properties

• Density: 1.256±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.6±30.0 °C(Predicted)
• pka: 16.45±0.30(Predicted)

Additional information on 3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole

Research Briefing on 3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole (CAS: 1396746-22-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting specific biological pathways. Among these, the compound 3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole (CAS: 1396746-22-7) has emerged as a promising candidate for further investigation due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, characterized by its furan and indole moieties linked via a piperidine scaffold, has been identified as a potent modulator of certain enzymatic pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its role in inhibiting key enzymes involved in inflammatory and oncogenic processes. Notably, its ability to selectively target these enzymes while exhibiting minimal off-target effects has garnered significant attention from the research community.

In vitro and in vivo studies have demonstrated that 3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole exhibits promising pharmacokinetic properties, including good bioavailability and metabolic stability. Structural-activity relationship (SAR) analyses have further elucidated the critical functional groups responsible for its biological activity, paving the way for the design of more potent analogs. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics targeting diseases such as cancer and chronic inflammation.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on addressing these limitations through advanced computational modeling and high-throughput screening techniques. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carbonyl]-1H-indole represents a significant advancement in the field of medicinal chemistry. Its unique structural attributes and biological activity make it a valuable candidate for further research and development. Continued exploration of its therapeutic potential is likely to yield innovative treatments for a range of debilitating diseases, reinforcing its importance in the chemical biology and pharmaceutical landscape.